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Compound of Interest

Methyl 5-aminoisoxazole-4-
Compound Name:
carboxylate

Cat. No.: B133504

Disclaimer: No specific Safety Data Sheet (SDS) is publicly available for Methyl 5-
aminoisoxazole-4-carboxylate (CAS No. 145798-74-9). The following information is a
composite guideline derived from the safety data of structurally similar isoxazole derivatives.
Researchers should handle this compound with caution and perform a thorough risk
assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Methyl 5-aminoisoxazole-4-carboxylate. The
following procedures are designed to ensure safe handling, storage, and disposal of this

chemical in a laboratory setting.

Hazard Identification and Classification

Based on analogous compounds, Methyl 5-aminoisoxazole-4-carboxylate is anticipated to
be a solid that may cause skin, eye, and respiratory irritation.[1] It is crucial to avoid the
formation of dust and aerosols during handling.[2]
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Hazard
Classification

(Based on GHS Pictogram Signal Word Hazard Statement
Analogous
Compounds)
Skin Irritation ) H315: Causes skin
GHSO07 Warning L
(Category 2)[1] irritation[1]
Eye Irritation ) H319: Causes serious
GHSO07 Warning o
(Category 2A)[1] eye irritation[1]
Specific target organ
toxicity — single
] H335: May cause
exposure (Category GHSO07 Warning

3), Respiratory
system[1]

respiratory irritation[1]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn at all times

when handling Methyl 5-aminoisoxazole-4-carboxylate.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles.[1]

Protects against splashes and
dust.

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile
rubber).[2]

Prevents skin contact and

irritation.[1]

Body Protection

Laboratory coat or long-

sleeved clothing.

Protects skin from accidental

contact.

Respiratory Protection

Use a NIOSH (US) or CEN
(EV) approved particulate

respirator if dust is generated.

[2]

Prevents inhalation of irritating
dust.[1]
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Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.[1][2]

Have an eyewash station and safety shower readily accessible.

. Handling and Storage:

Receiving: Upon receipt, inspect the container for damage. Store in a tightly closed container
in a dry, cool, and well-ventilated place.[1]

Weighing and Aliquoting:

o Perform these tasks in a fume hood to control dust.

o Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust.[2]
o Close the container tightly after use.

Dissolving:

o Add the solid to the solvent slowly.

o If heating is required, use a water bath or heating mantle with stirring to ensure even
temperature distribution.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
container tightly sealed.[1]

Emergency Procedures
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Emergency Situation

Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Get

medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
persists, call a physician. Remove and wash

contaminated clothing before reuse.[1][2]

Inhalation

Move to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

respiration. Get medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards. Get

medical attention if symptoms occur.[1]

Spill

Use personal protective equipment.[2] Sweep
up and shovel into a suitable container for

disposal.[2] Avoid dust formation.[2]

Fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide.[2] Wear self-
contained breathing apparatus for firefighting if

necessary.[2]

Disposal Plan

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

Do not let the product enter drains.[2]

« Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

chemical waste in accordance with applicable laws and good laboratory practices.[2]

Workflow for Handling Methyl 5-aminoisoxazole-4-

carboxylate
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Workflow for Handling Methyl 5-aminoisoxazole-4-carboxylate

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Proceed once verified

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Conduct Experiment

f experiment is complete

Cleanup and Dispgsal Storage

Return Unused Compound to
Designated Storage Area

;

Dispose of Liquid Waste in Store in a Cool, Dry,
Appropriate Labeled Container Well-Ventilated Place

Quench Reaction (if necessary)

Dispose of Solid Waste and
Contaminated Materials

Clean Work Area

Safe Completion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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